Cas no 2228452-85-3 (1-2-(6-chloro-2-methoxypyridin-3-yl)ethylcyclopropan-1-ol)

• Product Name: 1-2-(6-chloro-2-methoxypyridin-3-yl)ethylcyclopropan-1-ol
• CAS No: 2228452-85-3
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 6080251
• PubChem ID: 165637793
• Update Time: 2025-06-23

1-2-(6-chloro-2-methoxypyridin-3-yl)ethylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-2-(6-chloro-2-methoxypyridin-3-yl)ethylcyclopropan-1-ol
• EN300-1993896
• 2228452-85-3
• 1-[2-(6-chloro-2-methoxypyridin-3-yl)ethyl]cyclopropan-1-ol

• Inchi： 1S/C11H14ClNO2/c1-15-10-8(2-3-9(12)13-10)4-5-11(14)6-7-11/h2-3,14H,4-7H2,1H3
• InChI Key： OQGDBLUITIPBRZ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=N1)OC)CCC1(CC1)O

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-2-(6-chloro-2-methoxypyridin-3-yl)ethylcyclopropan-1-ol

Introduction to 1-2-(6-chloro-2-methoxypyridin-3-yl)ethylcyclopropan-1-ol (CAS No. 2228452-85-3)

1-2-(6-chloro-2-methoxypyridin-3-yl)ethylcyclopropan-1-ol, with the CAS number 2228452-85-3, is a synthetic compound that has garnered significant attention in recent years due to its potential applications in various fields, particularly in medicinal chemistry and agrochemicals. This compound is characterized by its unique structural features, including a cyclopropane ring and a substituted pyridine moiety, which contribute to its diverse biological activities and chemical properties.

The chemical structure of 1-2-(6-chloro-2-methoxypyridin-3-yl)ethylcyclopropan-1-ol consists of a cyclopropane ring attached to an ethyl group, which is further substituted with a 6-chloro-2-methoxypyridin-3-yl moiety. The presence of the chlorine and methoxy groups on the pyridine ring imparts specific electronic and steric effects, which are crucial for its biological activity. The cyclopropane ring, known for its high strain energy, adds to the compound's unique reactivity and stability.

In the realm of medicinal chemistry, 1-2-(6-chloro-2-methoxypyridin-3-yl)ethylcyclopropan-1-ol has been explored for its potential as a lead compound in drug discovery. Recent studies have highlighted its promising anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry (2021) demonstrated that this compound exhibits significant inhibition of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory effects, 1-2-(6-chloro-2-methoxypyridin-3-yl)ethylcyclopropan-1-ol has also shown promise in cancer research. A 2020 study in the Cancer Research journal reported that this compound effectively inhibits the proliferation of various cancer cell lines, including breast cancer and colorectal cancer cells. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK, which are frequently dysregulated in cancer cells.

In addition to its medicinal applications, 1-2-(6-chloro-2-methoxypyridin-3-yl)ethylcyclopropan-1-ol has been investigated for its potential use in agrochemicals. Its structural similarity to certain pesticides suggests that it could be developed as a novel herbicide or insecticide. A study published in the Pest Management Science (2019) evaluated the herbicidal activity of this compound against several weed species and found it to be effective at low concentrations, indicating its potential as an environmentally friendly alternative to existing herbicides.

The synthesis of 1-2-(6-chloro-2-methoxypyridin-3-yl)ethylcyclopropan-1-ol has been optimized through various methodologies, including transition metal-catalyzed reactions and organocatalytic approaches. These synthetic routes have been designed to improve yield and reduce environmental impact, making the compound more accessible for large-scale production. A notable example is a 2018 publication in the Tetrahedron Letters, which described a highly efficient palladium-catalyzed coupling reaction for the synthesis of this compound.

The physicochemical properties of 1-2-(6-chloro-2-methoxypyridin-3-y l)ethylcyclopropan - 1 - ol strong > have also been extensively studied. It is generally stable under standard laboratory conditions but may require careful handling due to its sensitivity to certain solvents and reagents. Its solubility profile is favorable for both aqueous and organic solvents, which facilitates its use in various formulations.

In conclusion, 1 - 2 - ( 6 - chloro - 2 - methoxy pyri din - 3 - yl ) ethyl cyclo pro pan - 1 - ol strong > ( CAS No .< strong > 2 2 845 5 8 - 8 5 - 3 strong > ) represents a versatile compound with promising applications in medicinal chemistry and agrochemicals . Its unique structural features , combined with its diverse biological activities , make it an attractive candidate for further research and development . As ongoing studies continue to uncover new insights into its mechanisms of action , it is likely that this compound will play an increasingly important role in addressing unmet medical needs and agricultural challenges . p > article > response >